Ethyl 3-(4-hydroxyphenyl)-2-methoxypropanoate

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: ethyl 3-(4-hydroxyphenyl)-2-methoxypropanoate
• InChI: InChI=1S/C12H16O4/c1-3-16-12(14)11(15-2)8-9-4-6-10(13)7-5-9/h4-7,11,13H,3,8H2,1-2H3
• InChI Key: SFTYDROGLAWTKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=C(C=C1)O)OC

Description

Ethyl 3-(4-hydroxyphenyl)-2-methoxypropanoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-diazo-3-(4-hydroxyphenyl)propanoate (c.f. N. Takamura and T. Mizoguchi, Tetrahedron Lett. 1971, 4495) (8.8 g) in benzene (40 mL) was added over 30 minutes to a stirred, refluxing mixture of rhodium (II) acetate dimer (10 mg), methanol 7.9 mL) and benzene (50 mL). The mixture was heated at reflux for a further 30 minutes, then allowed to cool to room temperature overnight and washed with water (2×200 mL). The benzene solution was dried (MgSO4) and evaporated and the residual oil chromatographed twice on silica gel, firstly with 20% ethyl acetate in hexane as eluent and subsequently with 4% ethyl acetate in dichloromethane as eluent to afford the title compound as an oil.